Cas no 1343336-44-6 (2-(Furan-3-yl)butanoic acid)

2-(Furan-3-yl)butanoic acid structure
2-(Furan-3-yl)butanoic acid structure
Product Name:2-(Furan-3-yl)butanoic acid
CAS No:1343336-44-6
MF:C8H10O3
MW:154.163202762604
CID:5701003
PubChem ID:63949963
Update Time:2023-10-14

2-(Furan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1343336-44-6
    • EN300-1138616
    • CS-0295794
    • AKOS013265510
    • 2-(furan-3-yl)butanoicacid
    • 2-(furan-3-yl)butanoic acid
    • 3-Furanacetic acid, α-ethyl-
    • 2-(Furan-3-yl)butanoic acid
    • Inchi： 1S/C8H10O3/c1-2-7(8(9)10)6-3-4-11-5-6/h3-5,7H,2H2,1H3,(H,9,10)
    • InChI Key： HQMWDUCWYNOEJX-UHFFFAOYSA-N
    • SMILES： O1C=CC(=C1)C(C(=O)O)CC

Computed Properties

  • Exact Mass: 154.062994177g/mol
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.155±0.06 g/cm3(Predicted)
  • Boiling Point: 246.8±15.0 °C(Predicted)
  • pka: 4.25±0.10(Predicted)

2-(Furan-3-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1138616-0.05g
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 1343336-44-6 95%
0.05g
 $707.0 2023-10-26
Enamine
EN300-1138616-0.1g
2-(furan-3-yl)butanoic acid
 1343336-44-6 95%
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 $741.0 2023-10-26
Enamine
EN300-1138616-0.25g
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 1343336-44-6 95%
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 $774.0 2023-10-26
Enamine
EN300-1138616-0.5g
2-(furan-3-yl)butanoic acid
 1343336-44-6 95%
0.5g
 $809.0 2023-10-26
Enamine
EN300-1138616-1.0g
2-(furan-3-yl)butanoic acid
 1343336-44-6
1g
 $986.0 2023-06-09
Enamine
EN300-1138616-2.5g
2-(furan-3-yl)butanoic acid
 1343336-44-6 95%
2.5g
 $1650.0 2023-10-26
Enamine
EN300-1138616-5.0g
2-(furan-3-yl)butanoic acid
 1343336-44-6
5g
 $2858.0 2023-06-09
Enamine
EN300-1138616-10.0g
2-(furan-3-yl)butanoic acid
 1343336-44-6
10g
 $4236.0 2023-06-09
Enamine
EN300-1138616-1g
2-(furan-3-yl)butanoic acid
 1343336-44-6 95%
1g
 $842.0 2023-10-26
Enamine
EN300-1138616-5g
2-(furan-3-yl)butanoic acid
 1343336-44-6 95%
5g
 $2443.0 2023-10-26

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